4-Chloro-7-methoxyquinazoline

• IUPAC Name: 4-chloro-7-methoxyquinazoline
• InChI: InChI=1S/C9H7ClN2O/c1-13-6-2-3-7-8(4-6)11-5-12-9(7)10/h2-5H,1H3
• InChI Key: GUQZHZBMDPEBQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NC=N2)Cl
• Molecular Formula: C9H7ClN2O
• DSSTOX Substance ID: DTXSID80596532
• Molecular Weight: 194.62 g/mol
• CAS No.: 55496-52-1

Description

4-Chloro-7-methoxyquinazoline is an organic compound with the molecular formula C9H7ClN2O. It belongs to the quinazoline family, which is known for its diverse biological activities and applications in medicinal chemistry . This compound is characterized by a chloro group at the 4th position and a methoxy group at the 7th position on the quinazoline ring.

Scientific Research Applications

4-Chloro-7-methoxyquinazoline is widely used in scientific research due to its versatile chemical properties. Some of its applications include:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including anticancer and antimicrobial properties.

Medicine: Investigated as a potential therapeutic agent for various diseases, including cancer and bacterial infections.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets in a way that alters their function, but the specifics of these interactions and the resulting changes are currently unknown .

Biochemical Pathways

Given the lack of information on the compound’s targets and mode of action, it is difficult to predict which pathways might be affected and what the downstream effects of these alterations might be .

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of 4-Chloro-7-methoxyquinazoline is currently unknown .

Result of Action

Without knowledge of the compound’s targets and mode of action, it is challenging to predict its potential effects at the molecular and cellular level .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-7-methoxyquinazoline typically involves the reaction of 3,4-dihydro-7-methoxy-4-oxoquinazolin-6-alcohol acetate with thionyl chloride in the presence of N,N-dimethylformamide. The reaction is carried out under reflux conditions for three hours, followed by neutralization with sodium bicarbonate to obtain the desired product .

Industrial Production Methods

For industrial production, the process is optimized to ensure high yield and purity. The use of dichloromethane as a solvent and careful control of reaction conditions are crucial to minimize impurities and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-7-methoxyquinazoline undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with different nucleophiles to form a variety of derivatives.

Reduction Reactions: The compound can be reduced to form corresponding amines.

Oxidation Reactions: Oxidation can lead to the formation of quinazoline N-oxides.

Common Reagents and Conditions

Substitution: Common reagents include amines and alcohols, typically under basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Major Products Formed

The major products formed from these reactions include various substituted quinazolines, amines, and N-oxides, which have significant applications in medicinal chemistry.

Comparison with Similar Compounds

4-Chloro-7-methoxyquinazoline can be compared with other quinazoline derivatives, such as:

• 4-Chloro-6,7-dimethoxyquinazoline
• 4-Chloro-6-methoxyquinazoline
• 4-Chloro-7-ethoxyquinazoline

These compounds share similar structural features but differ in their substituents, which can significantly impact their chemical reactivity and biological activities. The unique combination of the chloro and methoxy groups in this compound contributes to its distinct properties and applications .

Synthesis routes and methods

Procedure details

Step 2 A suspension of 7-methoxyquinazolin-4-ol (400 mg, 2.271 mmol) in phosphorus oxychloride (7 mL, 75 mmol) was heated at reflux for 3 h. The solution was concentrated and the residue was suspended in EtOAc and stirred on an ice bath with NaHCO3 (aq) until all the solid was dissolved and gas evolution ceased. The layers were separated and the organic phase was dried and concentrated to provide 4-chloro-7-methoxyquinazoline as a light yellow-tan solid (438 mg, 99%). 1H NMR (400 MHz, chloroform-d) δ 8.94 (1H, s), 8.15 (1H, d, J=9.7 Hz), 7.29-7.37 (2H, m), 4.00 (3H, s).